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Compound of Interest

Compound Name: 2,5-Thiophenedicarboxylic acid

Cat. No.: B147516 Get Quote

Essential Safety and Handling Guide for 2,5-
Thiophenedicarboxylic Acid
This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of 2,5-Thiophenedicarboxylic acid (CAS No: 4282-31-9).[1] It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.
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Identifier Value

Chemical Name 2,5-Thiophenedicarboxylic Acid

CAS Number 4282-31-9

Molecular Formula C6H4O4S

Molecular Weight 172.16 g/mol [2][3]

Hazard Statements

Causes skin irritation (H315), Causes serious

eye irritation (H319), May cause respiratory

irritation (H335).[2][4][5]

Signal Word Warning[1][2][3]

GHS Pictogram GHS07 (Exclamation Mark)[4]

Operational Plan: Step-by-Step Handling Procedure
1. Engineering Controls and Location Preparation:

Work in a well-ventilated area.[6]

Use a local exhaust ventilation system or a chemical fume hood to minimize dust or aerosol

generation.[1]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[6]

2. Personal Protective Equipment (PPE) Protocol:

Eye and Face Protection: Wear chemical safety goggles or glasses that comply with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6] A

face shield may be necessary if there is a risk of splashing.[1]

Hand Protection: Wear appropriate protective gloves.[1]

Respiratory Protection: For operations that may generate dust, use a dust mask or respirator

(such as a type N95) approved by NIOSH/MSHA or compliant with European Standard EN
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136.[3][5]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[1][6] In situations requiring it, protective boots are also recommended.[1]

3. Chemical Handling:

Avoid all contact with skin, eyes, and clothing.[1]

Do not breathe in the dust.[6]

Weigh and handle the solid material in a way that minimizes dust dispersion.[1]

Keep the container tightly closed when not in use.[1][6]

Wash hands and face thoroughly after handling the chemical.[1][6]

4. Storage:

Store in a cool, dark, and well-ventilated place.[1][6]

Keep the container tightly closed.[1][6]

Store away from incompatible materials, such as strong oxidizing agents.[1][6]

Emergency Procedures
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air and keep them at

rest in a comfortable breathing position. If the

person feels unwell, seek medical attention.[1]

[6]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin with plenty of soap and

water. If skin irritation occurs, get medical advice

or attention.[1][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so, and continue rinsing for at least 15

minutes. If eye irritation persists, seek medical

attention.[1][6]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Seek medical attention if you feel

unwell.[6][7]

Disposal Plan
1. Spill Management:

Ensure adequate ventilation and wear the appropriate PPE.

Avoid generating dust.

Carefully sweep up the spilled solid material and collect it into a sealed, airtight container for

disposal.[1]

Promptly dispose of the collected material according to regulations.[1]

2. Waste Disposal:

Dispose of contents and containers in accordance with all federal, state, and local

regulations.[1][6]
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Consult your local or regional authorities for specific disposal guidance.[1]

One possible method of disposal is to dissolve or mix the material with a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1] Do not

empty into drains.[6]

** workflows**
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Safe Handling Workflow for 2,5-Thiophenedicarboxylic Acid

Preparation

Handling

Post-Handling Spill & Waste Disposal

Engineering Controls:
- Fume Hood

- Eyewash Station

Wear Appropriate PPE:
- Goggles
- Gloves

- Lab Coat
- Respirator (if needed)

Weighing and Transfer:
- Minimize Dust Generation

Use in Experiment

Decontaminate Work Area
Spill Management:

- Wear PPE
- Sweep into Sealed Container

If Spill Occurs

Waste Disposal:
- Consult Local Regulations

- Chemical Incineration

Dispose Waste

Wash Hands Thoroughly

Store in Cool, Dark Place
(Tightly Closed Container)

Click to download full resolution via product page

Caption: Safe Handling Workflow for 2,5-Thiophenedicarboxylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b147516?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/T2347_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Thiophenedicarboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Thiophenedicarboxylic-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/405191
https://georganics.sk/chemical/25-thiophenedicarboxylic-acid/
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL10293&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAL10293&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12514&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b147516#personal-protective-equipment-for-handling-2-5-thiophenedicarboxylic-acid
https://www.benchchem.com/product/b147516#personal-protective-equipment-for-handling-2-5-thiophenedicarboxylic-acid
https://www.benchchem.com/product/b147516#personal-protective-equipment-for-handling-2-5-thiophenedicarboxylic-acid
https://www.benchchem.com/product/b147516#personal-protective-equipment-for-handling-2-5-thiophenedicarboxylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147516?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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